Cas no 1351813-02-9 (6-bromo-5-nitro-1H-indazole)

• Product Name: 6-bromo-5-nitro-1H-indazole
• CAS No: 1351813-02-9
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD27987808
• CID: 3165298
• PubChem ID: 71681986
• Update Time: 2025-05-24

6-bromo-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-nitro-1H-indazol
• 6-Bromo-5-nitro indazole
• 6-bromo-5-nitro-1H-indazole
• DB-169839
• MFCD27987808
• AKOS026744931
• SB16277
• SCHEMBL21998315
• BEC81302
• SY127603
• SCHEMBL16751174
• 1351813-02-9
• 6-Bromo-5-nitro-2h-indazole
• DB-219759
• BS-33929
• EN300-192561
• 2434853-27-5

• MDL： MFCD27987808
• Inchi： 1S/C7H4BrN3O2/c8-5-2-6-4(3-9-10-6)1-7(5)11(12)13/h1-3H,(H,9,10)
• InChI Key： YZKXPWFCVVSHCK-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=NN2)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.949
• Monoisotopic Mass: 240.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5A^2
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-bromo-5-nitro-1H-indazole

6-Bromo-5-Nitro-1H-Indazole: A Comprehensive Overview

The compound 6-bromo-5-nitro-1H-indazole, with the CAS number 1351813-02-9, is a significant heterocyclic aromatic compound that has garnered attention in various fields of chemistry and materials science. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of bromine and nitro groups at specific positions imparts unique electronic and structural properties to the molecule, making it a valuable component in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of 6-bromo-5-nitro-1H-indazole in the development of novel pharmaceutical agents. The indazole core is known for its ability to interact with various biological targets, such as kinases and proteases, due to its rigid structure and electron-deficient nature. The bromine and nitro substituents further enhance the molecule's reactivity and selectivity, enabling it to serve as a versatile building block in medicinal chemistry.

In terms of chemical synthesis, 6-bromo-5-nitro-1H-indazole can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate efficient coupling reactions involving this compound. These advancements have not only improved the yield but also expanded the scope of applications for this compound in organic synthesis.

The electronic properties of 6-bromo-5-nitro-1H-indazole make it an attractive candidate for use in optoelectronic materials. Recent investigations have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The molecule's ability to undergo redox processes efficiently contributes to its suitability in these applications, where electron transport and energy conversion are critical.

Beyond its chemical applications, 6-bromo-5-nitro-1H-indazole has also been studied for its environmental impact. Researchers have examined its biodegradation pathways under various conditions, aiming to assess its safety and sustainability in industrial processes. These studies have provided valuable insights into the compound's environmental fate and have informed best practices for its handling and disposal.

In conclusion, 6-bromo-5-nitro-1H-indazole stands out as a multifaceted compound with diverse applications across chemistry, materials science, and pharmacology. Its unique structure and functional groups continue to inspire innovative research, driving advancements in both fundamental understanding and practical applications. As scientific exploration progresses, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.